3,3,3-Trifluoro-2,2-dimethylpropanal (CAS: 1807998-82-8) belongs to the class of fluorinated aldehydes. Its molecular formula is C₅H₇F₃O, with a molecular weight of 140.11 g/mol. The compound’s structure features a central carbon atom bonded to two methyl groups, a trifluoromethyl group, and an aldehyde moiety. This configuration is represented by the SMILES notation CC(C)(C=O)C(F)(F)F, which underscores the branching and electronic effects induced by the fluorine atoms.
The InChIKey identifier WJJZHSXJQPNZOY-UHFFFAOYSA-N provides a standardized representation of its stereochemical and structural attributes. Computational models predict a tetrahedral geometry around the central carbon, with bond angles slightly distorted due to steric interactions between the methyl and trifluoromethyl groups.
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₅H₇F₃O | |
| Molecular Weight | 140.11 g/mol | |
| CAS Number | 1807998-82-8 | |
| Purity | 95% | |
| Boiling Point (Predicted) | 120–125°C (est.) | – |